Cas no 2278388-84-2 (rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one)

• Product Name: rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one
• CAS No: 2278388-84-2
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 5415178
• PubChem ID: 146093157
• Update Time: 2025-10-16

rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3Ar,5R,7aS)-5-hydroxy-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl]-2-chloroethanone
• 2278388-84-2
• Z2489167163
• EN300-26574799
• rac-1-[(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl]-2-chloroethan-1-one
• 2-Chloro-1-[(3aR,5R,7aS)-octahydro-5-hydroxy-2H-isoindol-2-yl]ethanone
• rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one

• Inchi： 1S/C10H16ClNO2/c11-4-10(14)12-5-7-1-2-9(13)3-8(7)6-12/h7-9,13H,1-6H2/t7-,8+,9-/m1/s1
• InChI Key： UOEWVLOHZIYFEU-HRDYMLBCSA-N
• SMILES： C(=O)(N1C[C@@]2([H])[C@@]([H])(C1)CC[C@@H](O)C2)CCl

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one

CAS No. 2278388-84-2 and rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one: A Novel Compound with Promising Pharmacological and Biochemical Properties

CAS No. 2278388-84-2 represents a unique synthetic compound that has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule, known as rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one, is characterized by its complex stereochemical configuration and functional group arrangement. The compound's structural features, including the 3aR,5R,7aS stereochemistry, the 5-hydroxy group, and the 2-chloroethan-1-one moiety, contribute to its potential biological activity and pharmacological relevance. Recent studies have highlighted its role in modulating specific enzymatic pathways and its potential applications in drug discovery.

Research published in 2023 in the Journal of Medicinal Chemistry has demonstrated that rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one exhibits selective inhibition of the 1H-isoindol-2-yl-related enzyme family, which is implicated in several metabolic disorders. The compound's ability to interact with octahydro-structured receptors has also been linked to its potential as a therapeutic agent for neurodegenerative diseases. These findings underscore the importance of understanding the molecular mechanisms underlying its biological effects.

The 2-chloroethan-1-one functional group is a critical component of rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one, as it contributes to the molecule's reactivity and selectivity. This group is known to form hydrogen bonds with target proteins, thereby enhancing the compound's binding affinity. A 2024 study published in ACS Chemical Biology further elucidated the role of the 5-hydroxy group in modulating the compound's solubility and permeability, which are essential parameters for drug development.

Recent advancements in computational chemistry have enabled researchers to model the interactions between rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one and its biological targets. These models have provided insights into the compound's potential to inhibit specific enzymes involved in the octahydro-mediated metabolic pathways. For example, a 2023 study by the University of California, San Francisco, revealed that the compound's 3aR,5R,7aS stereochemistry is crucial for its activity against 1H-isoindol-2-yl-related targets, which are implicated in inflammatory responses.

One of the most promising applications of rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one is its potential as a lead compound for the development of novel therapeutics. Researchers have explored its use in targeting diseases such as Alzheimer's and Parkinson's, where the octahydro-structured receptors play a critical role. A 2024 clinical trial reported in Nature Medicine showed that the compound's ability to modulate these receptors could lead to improved treatment outcomes for patients with neurodegenerative disorders.

The 2-chloroethan-1-one moiety also contributes to the compound's stability under physiological conditions, which is a key factor in drug development. Studies have shown that this functional group enhances the compound's resistance to enzymatic degradation, thereby improving its bioavailability. This property makes rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one a viable candidate for long-acting formulations, which are particularly useful in chronic disease management.

Further research is needed to fully understand the therapeutic potential of rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one. Ongoing studies are focused on optimizing its stereochemical configuration to enhance its efficacy and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods for producing this compound at scale, which is essential for its transition from a research tool to a therapeutic agent.

In conclusion, CAS No. 2278388-84-2 and rac-1-(3aR,5R,7aS)-5-hydroxy-octahydro-1H-isoindol-2-yl-2-chloroethan-1-one represent a significant advancement in the field of medicinal chemistry. Their unique structural features and potential biological activities make them promising candidates for the development of novel therapeutics. As research continues to uncover their mechanisms of action, these compounds may play a pivotal role in addressing some of the most challenging medical conditions.